Cas no 65439-58-9 (2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one)

• Product Name: 2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• CAS No: 65439-58-9
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• MDL: MFCD00449491
• CID: 399254
• PubChem ID: 772307
• Update Time: 2025-05-19

2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-(phenylacetyl)-
• 2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethanone
• 2-PHENYL-1-(2-THIOXO-3-THIAZOLIDINYL)ETH...
• 3-(2-PHENYLACETYL)THIAZOLIDINE-2-THIONE
• 3-(PHENYLACETYL)-2-THIAZOLIDINETHIONE
• 2-Phenyl-1-(2-thioxo-3-thiazolidinyl)ethanone
• 2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• DTXSID60354410
• AB00075789-01
• 65439-58-9
• 2-Phenyl-1-(2-thioxo-thiazolidin-3-yl)-ethanone
• AKOS000618442
• NS-03249
• STK332165
• HMS1674P14
• EN300-302487
• CS-0269904
• 2-phenyl-1-(2-thioxothiazolidin-3-yl)ethan-1-one
• SCHEMBL2684719

• MDL： MFCD00449491
• Inchi： 1S/C11H11NOS2/c13-10(12-6-7-15-11(12)14)8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： OVLPCYXFKYZNNF-UHFFFAOYSA-N
• SMILES： S1C(N(C(CC2C=CC=CC=2)=O)CC1)=S

Computed Properties

• Exact Mass: 237.02820632g/mol
• Monoisotopic Mass: 237.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.34
• Melting Point: 85-86 ºC

Additional information on 2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one

2-Phenyl-1-(2-Sulfanylidene-1,3-Thiazolidin-3-Yl)Ethan-1-One: A Comprehensive Overview

2-Phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one, also known by its CAS Registry Number CAS No 65439-58-9, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and materials science. The molecule's structure features a thiazolidinone ring fused with a sulfanyl group and a phenyl substituent, making it a valuable compound for exploring novel chemical reactions and biological activities.

The synthesis of 2-phenyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-one involves a series of carefully designed steps that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the compound's biological activity. Researchers have reported that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development.

In terms of physical properties, CAS No 65439-58-based compounds typically exhibit high thermal stability and moderate solubility in organic solvents. These characteristics make them suitable for use in various industrial applications, including the formulation of pharmaceuticals and agrochemicals. Furthermore, the compound's ability to form stable complexes with metal ions has led to its exploration in catalytic applications, where it can act as a ligand to enhance reaction efficiency.

Recent studies have focused on the biological activity of 2-sulfanylidene-thiazolidinone derivatives, particularly their anti-inflammatory and antioxidant properties. In one notable study published in 2023, researchers demonstrated that this compound can effectively inhibit the production of reactive oxygen species (ROS), which are implicated in numerous pathological conditions such as neurodegenerative diseases and cardiovascular disorders. This finding underscores the potential of CAS No 65439-related compounds as therapeutic agents.

The structural versatility of 2-sulfanylidene-thiazolidinones also makes them ideal candidates for exploring novel chemical transformations. For instance, recent work has highlighted their ability to undergo tandem reactions under mild conditions, leading to the formation of complex molecular architectures. These reactions not only expand the scope of synthetic chemistry but also pave the way for the discovery of new bioactive molecules.

In conclusion, 2-phenyl-thiazolidinone derivatives, represented by CAS No 65439–58–9, continue to be a focal point in chemical research due to their unique properties and wide-ranging applications. As advancements in synthetic methodologies and biological screening techniques continue to emerge, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.